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Compound of Interest

Compound Name: Sucralose-d6

Cat. No.: B562330 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive, step-by-step guidance for the safe

handling and disposal of Sucralose-d6, a deuterated analog of sucralose used as an internal

standard in analytical testing. Adherence to these procedures will minimize risk and ensure

responsible environmental stewardship.

Physical and Chemical Properties
Sucralose-d6 is a stable, solid substance intended for research use only.[1][2] While it is not

classified as a hazardous material, proper handling is essential to prevent contamination and

potential exposure.[3]

Property Value

CAS Number 1459161-55-7

Molecular Formula C₁₂H₁₃D₆Cl₃O₈

Molecular Weight 403.66 g/mol [2]

Appearance White to off-white solid

Melting Point 75-79°C[3]

Storage Temperature -20°C

Solubility Slightly soluble in methanol and water
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Personal Protective Equipment (PPE)
While Sucralose-d6 is not classified as hazardous, following standard laboratory safety

protocols is crucial to minimize any potential risks. The recommended personal protective

equipment (PPE) creates a barrier between the user and the chemical, ensuring safe handling.

PPE Category Item Rationale

Hand Protection Nitrile gloves

Recommended for incidental

contact with non-hazardous

chemical powders. They offer

good chemical resistance and

are a suitable alternative for

those with latex allergies.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles.

Body Protection Laboratory coat

Prevents contamination of

personal clothing and protects

the skin.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Sucralose-d6 from receipt to disposal is critical for

maintaining a safe laboratory environment and ensuring the integrity of your research.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order information.

Store the container in a designated freezer at -20°C in an upright and securely sealed

position.

Preparation for Use:
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Before use, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation, which could compromise the integrity of the powdered substance.

Work in a well-ventilated area or a chemical fume hood to minimize the potential for

inhalation of the fine powder.

Don the appropriate PPE: a lab coat, nitrile gloves, and safety glasses.

Weighing and Handling:

Use a clean, dedicated spatula for transferring the powder.

To avoid creating dust, handle the powder gently. Do not pour it from a height.

If possible, use an analytical balance with a draft shield to contain any airborne particles.

After weighing, securely close the container and return it to the -20°C freezer.

In Case of a Spill:

For a small spill, gently sweep the solid material using a brush and dustpan. Avoid actions

that could make the powder airborne.

Place the collected material into a sealed container for proper disposal.

Clean the spill area with a damp cloth. Dispose of the cloth as chemical waste.

Disposal Plan: Responsible Waste Management
Sucralose and its derivatives are known to be persistent in the environment and are not

effectively removed by standard wastewater treatment processes. Therefore, it is imperative

not to dispose of Sucralose-d6 down the drain.

Waste Collection:

Collect all waste materials containing Sucralose-d6, including unused product,

contaminated consumables (e.g., weigh boats, pipette tips), and spill cleanup materials, in

a designated and clearly labeled hazardous waste container.
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The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Waste Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Sucralose-
d6," and the approximate quantity.

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of Sucralose-d6 in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of Sucralose-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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